Cas no 138227-66-4 (Benzenamine, 3-(1-piperidinyl)-, dihydrochloride)

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride is a chemically synthesized organic compound featuring an aniline core substituted with a piperidinyl group at the 3-position, presented as its dihydrochloride salt. This derivative is notable for its enhanced solubility in aqueous and polar solvents due to the hydrochloride salt form, facilitating its use in various synthetic and pharmaceutical applications. The piperidinyl moiety contributes to its potential as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry. Its stable crystalline form ensures consistent handling and storage properties. The compound is typically utilized in research settings for its role in constructing pharmacophores or as a precursor in heterocyclic synthesis.
Benzenamine, 3-(1-piperidinyl)-, dihydrochloride structure
138227-66-4 structure
Product Name:Benzenamine, 3-(1-piperidinyl)-, dihydrochloride
CAS No:138227-66-4
MF:C11H18Cl2N2
MW:249.180020809174
CID:1251364
PubChem ID:23366944
Update Time:2025-06-07

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(1-piperidinyl)-, dihydrochloride
    • 138227-66-4
    • N-(3-aminophenyl)piperidine dihydrochloride
    • 3-piperidin-1-ylaniline;dihydrochloride
    • MFCD24368290
    • PSWZSEZMROZLNT-UHFFFAOYSA-N
    • 1-(3-Aminophenyl)piperidinedihydrochloride
    • SCHEMBL9014044
    • 1-(3-Aminophenyl)piperidine dihydrochloride
    • Inchi： 1S/C11H16N2.2ClH/c12-10-5-4-6-11(9-10)13-7-2-1-3-8-13;;/h4-6,9H,1-3,7-8,12H2;2*1H
    • InChI Key： PSWZSEZMROZLNT-UHFFFAOYSA-N
    • SMILES： Cl.Cl.N1(C2C=CC=C(C=2)N)CCCCC1

Computed Properties

  • Exact Mass: 248.0847040g/mol
  • Monoisotopic Mass: 248.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3Ų

Benzenamine, 3-(1-piperidinyl)-, dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR307795-1g
1-(3-Aminophenyl)piperidine dihydrochloride
 138227-66-4
1g
 £127.00 2023-09-02
abcr
AB387186-500mg
1-(3-Aminophenyl)piperidine dihydrochloride; .
 138227-66-4
500mg
 €110.00 2024-07-24
abcr
AB387186-1g
1-(3-Aminophenyl)piperidine dihydrochloride; .
 138227-66-4
1g
 €178.00 2024-07-24

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